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Compound of Interest

Compound Name: Methyl 2-aminonicotinate

Cat. No.: B050381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for

methyl 2-aminonicotinate. Recognizing the limited publicly available quantitative data, this

document also furnishes a detailed experimental protocol for the determination of solubility,

empowering researchers to ascertain this critical parameter in their own laboratory settings.

Introduction to the Solubility of Methyl 2-
aminonicotinate
Methyl 2-aminonicotinate is a pyridine derivative with applications in pharmaceutical research

and as a building block in organic synthesis. Understanding its solubility is paramount for a

variety of applications, including reaction kinetics, formulation development, and bioavailability

studies. Solubility, the property of a solute to dissolve in a solvent to form a homogeneous

solution, is a critical physicochemical parameter that influences the behavior and utility of a

compound.

While comprehensive solubility data for methyl 2-aminonicotinate across a wide range of

solvents is not extensively documented in public literature, this guide consolidates the available

information and provides a practical framework for its experimental determination.

Quantitative and Qualitative Solubility Data
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The available solubility data for methyl 2-aminonicotinate is summarized below. It is important

to note that this information is not exhaustive and further experimental validation is

recommended.

Table 1: Quantitative Solubility of Methyl 2-aminonicotinate

Solvent Solubility
Molar
Concentration
(mM)

Conditions

DMSO 100 mg/mL[1] 657.25[1]

Ultrasonic assistance

may be required. The

hygroscopic nature of

DMSO can impact

solubility.[1]

Table 2: Qualitative Solubility of Methyl 2-aminonicotinate

Solvent Solubility Source(s)

Methanol Soluble[2][3] [2][3]

Experimental Protocol for Solubility Determination
(Gravimetric Method)
For researchers requiring precise solubility data in specific solvents, the following gravimetric

method provides a reliable and straightforward approach.[4][5][6] This method is based on

determining the mass of the solute that can be dissolved in a known mass or volume of a

solvent to create a saturated solution.[4][6]

Materials and Equipment
Methyl 2-aminonicotinate

Selected solvent(s)

Analytical balance
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Vials or flasks with secure caps

Magnetic stirrer and stir bars or a shaker

Thermostatically controlled water bath or incubator

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Pre-weighed evaporation dishes or vials

Oven or vacuum oven

Procedure
Preparation of a Saturated Solution:

Add an excess amount of methyl 2-aminonicotinate to a known volume or mass of the

chosen solvent in a vial. The presence of undissolved solid is necessary to ensure

saturation.

Seal the vial to prevent solvent evaporation.

Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached. A thermostatically controlled shaker or a stirring plate within

an incubator is ideal.

Separation of the Saturated Solution:

Once equilibrium is achieved, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to

prevent premature crystallization.

Filter the supernatant through a syringe filter (e.g., 0.22 µm) into a pre-weighed, clean,

and dry evaporation dish. The filter should also be at the equilibrium temperature.

Solvent Evaporation and Mass Determination:

Weigh the evaporation dish containing the filtered saturated solution.
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Carefully evaporate the solvent in an oven at a temperature below the boiling point of the

solvent and the decomposition temperature of methyl 2-aminonicotinate. A vacuum oven

can be used for low-boiling point solvents or heat-sensitive compounds.

Once the solvent is fully evaporated, cool the dish in a desiccator and weigh it.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Solubility
The solubility can be calculated using the following formula:

Solubility (g/L) = (Mass of dish with residue - Mass of empty dish) / Volume of filtrate (L)

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

solubility using the gravimetric method.

Preparation of Saturated Solution Separation Analysis Calculation

Add excess methyl 2-aminonicotinate
to a known volume of solvent

Seal vial and agitate at
constant temperature (24-48h) Allow undissolved solid to settle Filter supernatant into a

pre-weighed evaporation dish
Weigh evaporation dish

with filtrate Evaporate solvent to dryness Cool and weigh dish
with residue until constant weight Calculate Solubility (g/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of methyl 2-aminonicotinate.

Conclusion
While the publicly available quantitative solubility data for methyl 2-aminonicotinate is limited,

this guide provides the known values and, more importantly, a detailed experimental protocol

for its determination. For researchers and drug development professionals, understanding and

experimentally verifying the solubility of this compound in relevant solvent systems is a critical

step for successful research and development endeavors. The provided workflow and

methodologies offer a solid foundation for obtaining reliable and accurate solubility data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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